1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-13-7-8-18(14(2)9-13)22-12-15(10-19(22)23)20(24)21-16-5-4-6-17(11-16)25-3/h4-9,11,15H,10,12H2,1-3H3,(H,21,24)
• InChI Key: WRWUGSIPCNBMJY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC=C3)OC)C

Description

1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This compound has been extensively studied in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide selectively binds to the adenosine A1 receptor, which is involved in various physiological processes, including sleep regulation, cardiovascular function, and neurotransmitter release. By blocking the adenosine A1 receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to protect against neuronal damage and improve cognitive function. Additionally, this compound can modulate cardiovascular function by reducing blood pressure and protecting against ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for specific modulation of this receptor. However, this compound has a short half-life and poor solubility, which can limit its effectiveness in some experiments.

Future Directions

There are many potential future directions for research involving 1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has also been investigated for its potential use in the treatment of cancer, as it can inhibit the growth of certain cancer cells. Additionally, further research is needed to optimize the synthesis and formulation of this compound for use in various experimental settings.

Synthesis Methods

The synthesis of 1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves several steps, including the reaction of 2,4-dimethylaniline with 3-methoxybenzoyl chloride to form 1-(2,4-dimethylphenyl)-3-methoxybenzene. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form 1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)pyrrolidine-3-carboxamide. Finally, the amide group is oxidized to form the desired compound, this compound.

Scientific Research Applications

1-(2,4-dimethylphenyl)-N-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and anticonvulsant effects. This compound has also been investigated for its potential use in the treatment of cardiovascular diseases, such as hypertension and ischemia-reperfusion injury.